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Compound of Interest

Compound Name: Lycorenine

Cat. No.: B150351 Get Quote

This document provides comprehensive guidance for the safe handling and disposal of

Lycorenine, a toxic alkaloid compound. Adherence to these procedures is critical to ensure

personnel safety and environmental protection in a laboratory setting. This information is

intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Lycorenine and its salts (e.g., Lycorine hydrochloride) are classified as acutely toxic. The

primary route of exposure is ingestion.

GHS Classification:

Acute Toxicity, Oral (Category 3)[1][2]

Signal Word: Danger[1][2][3]

Hazard Statement: H301 - Toxic if swallowed

It is imperative to handle Lycorenine with appropriate personal protective equipment (PPE)

and in a well-ventilated area to avoid accidental exposure.

Quantitative Toxicity Data
The following table summarizes the available quantitative data on the toxicity of Lycorine, a

closely related and often interchangeably referenced compound. This data underscores the
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high toxicity of the substance.

Parameter Species
Route of
Administration

Value

LD50 Mice
Intraperitoneal

Injection
112.2 ± 0.024 mg/kg

LD50 Mice Gastric Lavage 344 mg/kg

TDLO Rat Oral 10 mg/kg

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

TDLO: Lowest Published Toxic Dose.

Step-by-Step Disposal Protocol
The disposal of Lycorenine must be managed as hazardous waste. Under no circumstances

should Lycorenine or its containers be disposed of via standard trash or sanitary sewer

systems. Disposing of such chemicals down the drain can lead to the formation of explosive

compounds with metals like lead or copper in the plumbing.

Experimental Workflow for Lycorenine Waste Management
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Step 1: Preparation & Segregation

Step 2: Containment & Labeling

Step 3: Storage

Step 4: Final Disposal

Characterize Waste:
Solid Lycorenine, contaminated labware,

or solutions.

Wear appropriate PPE:
Safety glasses, nitrile gloves,

and a lab coat.

Segregate Lycorenine waste from
all other chemical and non-hazardous waste streams.

Place waste in a designated,
leak-proof, and compatible container.

Securely close the container.

Label container clearly:
'Hazardous Waste - Lycorenine'

Include hazard pictograms (skull and crossbones).

Store in a designated, secure,
and well-ventilated hazardous waste

accumulation area.

Ensure storage is away from
incompatible materials (e.g., strong acids/alkalis,

strong oxidizing agents).

Arrange for pickup by a licensed
professional hazardous waste disposal service.

Complete all required waste manifests
and documentation.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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